2-(3,3-DIMETHYL-3,4-DIHYDRO-ISOQUINOLIN-1-YLAMINO)-4-METHYLSULFANYLBUTYRIC ACID
2-(3,3-DIMETHYL-3,4-DIHYDRO-ISOQUINOLIN-1-YLAMINO)-4-METHYLSULFANYLBUTYRIC ACID
Brand Name:
Vulcanchem
CAS No.:
187884-93-1
VCID:
VC0071719
InChI:
InChI=1S/C16H22N2O2S/c1-16(2)10-11-6-4-5-7-12(11)14(18-16)17-13(15(19)20)8-9-21-3/h4-7,13H,8-10H2,1-3H3,(H,17,18)(H,19,20)
SMILES:
CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C
Molecular Formula:
C16H22N2O2S
Molecular Weight:
306.4 g/mol
2-(3,3-DIMETHYL-3,4-DIHYDRO-ISOQUINOLIN-1-YLAMINO)-4-METHYLSULFANYLBUTYRIC ACID
CAS No.: 187884-93-1
Main Products
VCID: VC0071719
Molecular Formula: C16H22N2O2S
Molecular Weight: 306.4 g/mol
| CAS No. | 187884-93-1 |
|---|---|
| Product Name | 2-(3,3-DIMETHYL-3,4-DIHYDRO-ISOQUINOLIN-1-YLAMINO)-4-METHYLSULFANYLBUTYRIC ACID |
| Molecular Formula | C16H22N2O2S |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | 2-[(3,3-dimethyl-4H-isoquinolin-1-yl)amino]-4-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C16H22N2O2S/c1-16(2)10-11-6-4-5-7-12(11)14(18-16)17-13(15(19)20)8-9-21-3/h4-7,13H,8-10H2,1-3H3,(H,17,18)(H,19,20) |
| Standard InChIKey | ZMGKDFXVKGOIRI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C |
| SMILES | CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C |
| Canonical SMILES | CC1(CC2=CC=CC=C2C(=N1)NC(CCSC)C(=O)O)C |
| PubChem Compound | 2861345 |
| Last Modified | Nov 14 2021 |
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